molecular formula C19H21N5 B7645512 4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline

4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline

Cat. No. B7645512
M. Wt: 319.4 g/mol
InChI Key: DUIITUKMHKGDFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline is a synthetic compound that has been the subject of much scientific research in recent years. This compound has been found to have a range of potential applications in various fields, including medicine, biology, and chemistry. In

Mechanism of Action

The mechanism of action of 4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline is not fully understood. However, it is believed to work by inhibiting various enzymes and receptors in the body that are involved in the growth and proliferation of cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes and receptors in the body, including tyrosine kinases and topoisomerases. It has also been found to induce apoptosis in cancer cells and to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline in lab experiments is its potent anti-cancer properties. It has been found to be effective against a wide range of cancer cells, making it a promising candidate for further research. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult and time-consuming to produce in large quantities.

Future Directions

There are several future directions for research on 4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline. One area of research is to further explore its anti-cancer properties and to develop more effective treatments for various types of cancer. Another area of research is to investigate its potential applications in other fields such as neuroscience and infectious diseases. Additionally, researchers may explore ways to optimize the synthesis method of this compound to make it more efficient and cost-effective.

Synthesis Methods

The synthesis of 4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline is a complex process that involves several steps. The first step involves the reaction of 2-aminopyridine with 4-chloro-6-ethylquinazoline in the presence of a base such as potassium carbonate. The resulting product is then reacted with ethylpiperazine in the presence of a reducing agent such as sodium borohydride. The final product is purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

4-(4-Ethylpiperazin-1-yl)-2-(pyridin-2-yl)quinazoline has been found to have a range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of various cancer cells. It has also been found to be effective in treating other diseases such as Alzheimer's and Parkinson's.

properties

IUPAC Name

4-(4-ethylpiperazin-1-yl)-2-pyridin-2-ylquinazoline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N5/c1-2-23-11-13-24(14-12-23)19-15-7-3-4-8-16(15)21-18(22-19)17-9-5-6-10-20-17/h3-10H,2,11-14H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DUIITUKMHKGDFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCN(CC1)C2=NC(=NC3=CC=CC=C32)C4=CC=CC=N4
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.